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Compound of Interest

Compound Name: (R)-Bromoenol lactone-d7

Cat. No.: B15576620 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for handling (R)-Bromoenol lactone-d7, including detailed

operational and disposal plans.

(R)-Bromoenol lactone-d7 is a deuterated analog of (R)-Bromoenol lactone, an irreversible

inhibitor of calcium-independent phospholipase A2 (iPLA2).[1][2] Due to its chemical properties,

specific precautions must be taken to ensure the safety of laboratory personnel and the

environment. This substance is intended for research use only and not for human or veterinary

diagnostic or therapeutic use.[3]

Hazard Identification and Classification
(R)-Bromoenol lactone-d7 is typically supplied as a solution in methyl acetate. The primary

hazards are associated with the solvent.[3] However, the compound itself, as a halogenated

organic substance, also presents potential hazards.

GHS Classification (based on solvent and compound characteristics):
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor.[3]

Eye Irritation 2A
H319: Causes serious eye

irritation.[3][4]

Skin Irritation 2 H315: Causes skin irritation.[4]

Specific Target Organ Toxicity

(Single Exposure)
3

H336: May cause drowsiness

or dizziness.[3]

Specific target organ toxicity

(single exposure)
3

H335: May cause respiratory

irritation.[4]

Hazard Pictograms:

alt text

alt text

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling (R)-Bromoenol lactone-d7
to ensure appropriate PPE is selected. [5][6]The following table summarizes the recommended

PPE.
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles

Chemical splash goggles are

required to protect against

liquid splashes and vapors. [5]

[7]

Face Shield

A face shield should be worn in

conjunction with goggles when

there is a significant risk of

splashing. [7][8]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves are

suitable for incidental contact.

[5]For prolonged contact or

handling larger quantities,

heavier-duty gloves such as

butyl or Viton® should be

considered. [6]Always check

the glove manufacturer's

compatibility chart.

Body Protection Laboratory Coat
A flame-resistant lab coat is

recommended.

Chemical-Resistant Apron

A chemical-resistant apron

should be worn over the lab

coat when handling larger

quantities. [6]

Closed-toe Shoes
Required for all laboratory

work. [5]

Respiratory Protection Fume Hood

All handling of (R)-Bromoenol

lactone-d7 should be

conducted in a certified

chemical fume hood to avoid

inhalation of vapors. [9]

Respirator If a fume hood is not available

or if there is a risk of exceeding
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exposure limits, a NIOSH-

approved respirator with an

appropriate organic vapor

cartridge should be used. [10]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is crucial for the safe handling of (R)-Bromoenol
lactone-d7.

1. Preparation:

Ensure a chemical fume hood is operational and the sash is at the appropriate height.

Gather all necessary materials, including PPE, spill containment materials, and waste

containers.

Locate the nearest eyewash station and safety shower before beginning work. [11]* Ensure

proper ventilation in the work area. [9] 2. Handling the Solution:

Ground and bond containers when transferring the solution to prevent static discharge. [3]*

Use only non-sparking tools. [3]* Avoid contact with skin and eyes. [9]* Avoid inhalation of

vapor or mist. [3]* Keep the container tightly closed when not in use.

3. First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention. [12][13]

Skin Contact

Immediately remove contaminated clothing.

[12]Wash the affected area with soap and plenty

of water for at least 15 minutes. [12][14]Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. [12][13]Remove

contact lenses if present and easy to do.

[3]Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention. [9]

Disposal Plan
(R)-Bromoenol lactone-d7 and its containers must be disposed of as hazardous waste. As a

halogenated organic compound, it requires specific disposal procedures.

1. Waste Segregation and Collection:

Dispose of unused (R)-Bromoenol lactone-d7 and any materials contaminated with it (e.g.,

gloves, pipette tips) in a designated, properly labeled, and sealed container for halogenated

organic waste. [15]* Do not mix with non-halogenated waste.

Keep the waste container closed except when adding waste. [15] 2. Disposal Procedure:

Follow all local, state, and federal regulations for hazardous waste disposal.
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Contact your institution's Environmental Health and Safety (EHS) office for specific guidance

on hazardous waste pickup and disposal.

Do not dispose of down the drain or in regular trash. [15] Quantitative Data for Halogenated

Waste Disposal:

Parameter Guideline

Waste Classification Hazardous Waste [15]

Halogen Content
Typically >2% for classification as halogenated

solvent waste. [15]

Container Accumulation Limit

Varies by jurisdiction; consult your EHS office. A

common limit is 55 gallons in a satellite

accumulation area. [15]

Experimental Workflow and Safety Diagram
The following diagram outlines the logical flow for safely handling (R)-Bromoenol lactone-d7,

from preparation to disposal.
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Workflow for Handling (R)-Bromoenol lactone-d7
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Caption: Safe handling workflow for (R)-Bromoenol lactone-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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